Cas no 1370418-81-7 (4-Isoxazolecarboxylic acid, 5-methyl-3-[2-(trifluoromethyl)phenyl]-)

4-Isoxazolecarboxylic acid, 5-methyl-3-[2-(trifluoromethyl)phenyl]- structure
1370418-81-7 structure
Product Name:4-Isoxazolecarboxylic acid, 5-methyl-3-[2-(trifluoromethyl)phenyl]-
CAS No:1370418-81-7
MF:C12H8F3NO3
MW:271.1920337677
CID:2094650
Update Time:2022-09-22

4-Isoxazolecarboxylic acid, 5-methyl-3-[2-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 4-Isoxazolecarboxylic acid, 5-methyl-3-[2-(trifluoromethyl)phenyl]-
    • Inchi: 1S/C12H8F3NO3/c1-6-9(11(17)18)10(16-19-6)7-4-2-3-5-8(7)12(13,14)15/h2-5H,1H3,(H,17,18)
    • InChI Key: DGGCVCPDVVYAGA-UHFFFAOYSA-N
    • SMILES: O1C(C)=C(C(O)=O)C(C2=CC=CC=C2C(F)(F)F)=N1

Computed Properties

  • Exact Mass: 271.046
  • Monoisotopic Mass: 271.046
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.3A^2
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